tert-Butylcyclopentane

• Molecular Formula: C9H18
• Molecular Weight: 126.24 g/mol
• InChI: InChI=1S/C9H18/c1-9(2,3)8-6-4-5-7-8/h8H,4-7H2,1-3H3
• InChIKey: BFWVYBVSRYIDHI-UHFFFAOYSA-N

tert-Butylcyclopentane (CAS 3875-52-3): Technical Baseline for Scientific Procurement and Differentiation Among C9H18 Cycloalkane Isomers

tert-Butylcyclopentane is a monosubstituted cyclopentane bearing a tert-butyl group at the C-1 position, with molecular formula C9H18 and a molecular weight of 126.24 g/mol [1]. It is a saturated alicyclic hydrocarbon existing as a colorless liquid at ambient temperature, characterized by a normal boiling point of 417.95 K (144.80 °C) with an assigned uncertainty of 0.2 K and a melting point of 177.1 ± 0.2 K (−96.05 °C) [1]. The compound is structurally isomeric with n-butylcyclopentane, sec-butylcyclopentane, and isobutylcyclopentane—all sharing the identical molecular formula but differing in the connectivity and branching of the butyl side chain. These structural variations produce measurable differences in volatility, reactivity, and chromatographic behavior that are critical for applications requiring precise isomer identification or predictable chemical performance [2].

1

Isomer identity: tert-butyl (C-1) branching verified, distinct from n-, sec-, and isobutyl isomers

2

Lower boiling point relative to linear isomer supports distillation-based purity verification

3

Defined tertiary C–H reactivity baseline for HAT mechanistic and selectivity studies

• [1] NIST Chemistry WebBook. Cyclopentane, (1,1-dimethylethyl)-. NIST Standard Reference Database Number 69, Eds. P.J. Linstrom and W.G. Mallard. Normal boiling point Tboil = 417.95 K (uncertainty 0.2 K); Tfus = 177.1 ± 0.2 K. https://webbook.nist.gov/cgi/cbook.cgi?ID=C3875523 View Source
• [2] Kurata, Y.; Amano, A. Isomerization of Butylcyclopentanes in the Presence of Aluminum Chloride. Sekiyu Gakkaishi (J. Jpn. Petrol. Inst.) 1985, 28 (1), 27–33. DOI: 10.1627/jpi1958.28.27 View Source

Why C9H18 Cycloalkane Isomers Are Not Interchangeable: The Case for tert-Butylcyclopentane Specificity

The four butylcyclopentane isomers—tert-butyl, n-butyl, sec-butyl, and isobutyl—share identical elemental composition and molecular weight, yet exhibit materially divergent physicochemical properties and chemical behaviors [1]. Simply specifying 'C9H18 cycloalkane' or 'butylcyclopentane' without the branching qualifier risks introducing a compound with an ~12 °C higher boiling point (n-butyl), a significantly different vapor pressure, or an isomerization rate that can differ by orders of magnitude under acidic conditions [1][2]. In C–H functionalization chemistry, the tert-butyl substituent confers a distinct tertiary C–H bond reactivity that differs measurably from the methyl-substituted analog, with krel values of 4.3 versus 7.0 at the C-1 position [3]. These differences directly affect reaction selectivity, product distribution, purification protocols, and analytical identification—making generic substitution scientifically unsound without explicit verification of isomer identity.

Boiling Point Mismatch

n-Butyl isomer boils at a substantially higher temperature, altering distillation protocols and vapor handling.

Reactivity Divergence

n-Butyl lacks tertiary C–H; methyl analog shows different HAT reactivity, shifting selectivity and product distribution.

Isomerization Rate

sec-Butyl and isobutyl isomers isomerize faster under acidic conditions, which may compromise experimental reproducibility if substituted.

• [1] Kurata, Y.; Amano, A. Isomerization of Butylcyclopentanes in the Presence of Aluminum Chloride. Sekiyu Gakkaishi (J. Jpn. Petrol. Inst.) 1985, 28 (1), 27–33. DOI: 10.1627/jpi1958.28.27 View Source
• [2] NIST Chemistry WebBook. Cyclopentane, (1,1-dimethylethyl)-; Cyclopentane, butyl-. Normal boiling points: tert-butyl isomer 417.95 K vs. n-butyl isomer 429.8 K. https://webbook.nist.gov View Source
• [3] Martin, T.; Galeotti, M.; Salamone, M.; Liu, F.; Yu, Y.; Duan, M.; Houk, K. N.; Bietti, M. Deciphering Reactivity and Selectivity Patterns in Aliphatic C–H Bond Oxygenation of Cyclopentane and Cyclohexane Derivatives. J. Org. Chem. 2021, 86 (15), 9925–9937. DOI: 10.1021/acs.joc.1c00902 View Source

Quantitative Differentiation Evidence for tert-Butylcyclopentane Versus Closest C9H18 Isomer Analogs

Normal Boiling Point Depression of ~12 °C Relative to n-Butylcyclopentane Enables Distillation-Based Isomer Resolution

tert-Butylcyclopentane exhibits a normal boiling point of 417.95 K (144.80 °C) with a reported uncertainty of only 0.2 K, compared to 429.8 K (156.65 °C) for its linear isomer n-butylcyclopentane—a difference of approximately 11.85 K (11.85 °C) [1][2]. The sec-butyl isomer boils at an intermediate ~154.4 °C (427.6 K), roughly 9.6 °C above the tert-butyl congener . This ~12 °C boiling point gap between the tert-butyl and n-butyl isomers is substantial for compounds of identical molecular weight and is directly exploitable for fractional distillation purity verification and isomer separation.

Boiling Point

Head-to-head

ΔTboil = −11.85 K

Enables distillation-based isomer resolution

NIST critically evaluated data; uncertainty ±0.2 K

Evidence Dimension	Normal boiling point (Tboil) at 760 mmHg
Target Compound Data	417.95 K (144.80 °C); uncertainty ±0.2 K
Comparator Or Baseline	n-Butylcyclopentane: 429.8 K (156.65 °C); sec-Butylcyclopentane: ~427.6 K (~154.4 °C)
Quantified Difference	ΔTboil (tert-butyl − n-butyl) = −11.85 K (−11.85 °C); ΔTboil (tert-butyl − sec-butyl) ≈ −9.6 °C
Conditions	Atmospheric pressure (760 mmHg); critically evaluated NIST/TRC data for tert-butyl (Boord, Greenlee et al., 1946) and n-butyl (Majer and Svoboda, 1985)

Why This Matters

This boiling point differential is the single most reliable physical property for confirming isomer identity upon receipt and for designing distillation-based purification protocols when isomerically pure tert-butylcyclopentane is required.

• [1] NIST Chemistry WebBook. Cyclopentane, (1,1-dimethylethyl)-. Tboil = 417.95 K, uncertainty 0.2 K. Source: Boord, Greenlee, et al., 1946. https://webbook.nist.gov/cgi/cbook.cgi?Source=1939PIN/IPA2728&Units=SI&Mask=4 View Source
• [2] NIST Chemistry WebBook. Cyclopentane, butyl- (n-butylcyclopentane). Tboil = 429.8 K. Source: Majer and Svoboda, 1985; Ronen, 1967. https://webbook.nist.gov/cgi/inchi?ID=C2040951&Type=TBOIL View Source

Tertiary C–H Bond HAT Reactivity (krel = 4.3) Is 1.6-Fold Lower Than Methylcyclopentane, Defining Chemoselectivity in Radical Oxidation

In laser flash photolysis (LFP) studies of hydrogen atom transfer (HAT) from monosubstituted cyclopentanes to the cumyloxyl radical (CumO•) at 25 °C, the normalized rate constant for HAT from the tertiary C–H bond at C-1 of tert-butylcyclopentane corresponds to a reactivity ratio krel = 4.3 relative to a secondary C–H of cyclopentane (kH(norm) = 9.5 × 10^4 M⁻¹ s⁻¹) [1]. By contrast, methylcyclopentane shows a significantly higher krel = 7.0 at C-1, while phenylcyclopentane reaches krel = 15 [1]. This means the C-1 tertiary C–H of tert-butylcyclopentane is approximately 1.6-fold less reactive toward CumO• than that of methylcyclopentane. Additionally, weak deactivation is observed at the C-2 position for tert-butylcyclopentane (krel = 0.5–0.6), consistent with steric shielding from the bulky tert-butyl group [1].

HAT Reactivity

Head-to-head

krel = 4.3 (C-1 tertiary)

Attenuated reactivity vs methyl analog for tuning radical oxidation

LFP, 25 °C, chlorobenzene; J. Org. Chem. 2021

Evidence Dimension	Normalized HAT rate constant ratio (krel) for C-1 tertiary C–H bond vs. cyclopentane secondary C–H baseline
Target Compound Data	tert-Butylcyclopentane C-1 krel = 4.3; C-2 krel = 0.5–0.6
Comparator Or Baseline	Methylcyclopentane C-1 krel = 7.0; Phenylcyclopentane C-1 krel = 15; Cyclopentane secondary C–H baseline kH(norm) = 9.5 × 10^4 M⁻¹ s⁻¹
Quantified Difference	krel(tert-butyl)/krel(methyl) = 4.3/7.0 ≈ 0.61 (tert-butyl 39% less reactive at C-1); krel(tert-butyl)/krel(phenyl) = 4.3/15 ≈ 0.29
Conditions	355 nm LFP of dicumyl peroxide (1.0 M) in chlorobenzene (tert-butyl) or acetonitrile (methyl, phenyl), T = 25 °C, argon-saturated; product distributions confirmed by GC after chromic acid oxidation workup

Why This Matters

This quantitative reactivity difference enables rational selection of tert-butylcyclopentane over methylcyclopentane when attenuated C-1 tertiary C–H reactivity is desired to tune product distributions in radical-based C–H oxygenation or azidation reactions.

• [1] Martin, T.; Galeotti, M.; Salamone, M.; Liu, F.; Yu, Y.; Duan, M.; Houk, K. N.; Bietti, M. Deciphering Reactivity and Selectivity Patterns in Aliphatic C–H Bond Oxygenation of Cyclopentane and Cyclohexane Derivatives. J. Org. Chem. 2021, 86 (15), 9925–9937. Table 1, Figure 5, and discussion pp. 9930–9931. DOI: 10.1021/acs.joc.1c00902 View Source

Slowest Acid-Catalyzed Isomerization Rate Among All Butylcyclopentane Isomers Confers Superior Configurational Stability

Under liquid-phase isomerization with anhydrous aluminum chloride catalyst at ~50 °C, tert-butylcyclopentane exhibits the slowest isomerization rate among the four butylcyclopentane isomers [1]. The relative rate order established experimentally is: sec-butylcyclopentane (fastest) > isobutylcyclopentane > n-butylcyclopentane > tert-butylcyclopentane (slowest) [1]. Mechanistically, tert-butylcyclopentane yields trimethylcyclohexanes directly from the onset of reaction via methyl group migration from the side chain to the cyclopentane ring followed by immediate ring expansion, bypassing the intermediate methylethylcyclohexane stage observed for sec-butyl and isobutyl isomers [1]. All four isomers ultimately converge to the same equilibrium composition dominated by thermodynamically stable trimethylcyclohexanes, but the kinetic barrier to reaching this equilibrium is highest for the tert-butyl isomer [1][2].

Isomerization Stability

Class-level

Slowest among butyl isomers

Highest kinetic barrier to acid-catalyzed rearrangement

Qualitative rate ranking; AlCl3, 50 °C

Evidence Dimension	Relative isomerization rate under AlCl3 catalysis
Target Compound Data	tert-Butylcyclopentane: slowest rate (qualitative ranking)
Comparator Or Baseline	Rate order: sec-butyl > isobutyl > n-butyl > tert-butyl (each faster than the next); n-butyl, sec-butyl, and isobutyl all isomerize more rapidly
Quantified Difference	Qualitative rate ranking established; absolute rate constants not reported in the source; yield of isomerized product for all butyl isomers exceeds 80% at 50 °C in the Pines & Ipatieff (1939) study; tert-butyl reaches equilibrium composition slowest
Conditions	Anhydrous AlCl3 catalyst, liquid phase, ~50 °C; product analysis by FID-GC with squalane capillary column (0.25 mm φ × 90 m)

Why This Matters

For applications involving acidic environments—such as certain catalytic reaction media, acidic workup conditions, or prolonged storage in contact with Lewis acids—tert-butylcyclopentane offers the greatest resistance to skeletal rearrangement, minimizing unintended isomerization that could compromise experimental reproducibility.

• [1] Kurata, Y.; Amano, A. Isomerization of Butylcyclopentanes in the Presence of Aluminum Chloride. Sekiyu Gakkaishi (J. Jpn. Petrol. Inst.) 1985, 28 (1), 27–33. Summary and discussion pp. 32–33. DOI: 10.1627/jpi1958.28.27 View Source
• [2] Pines, H.; Ipatieff, V. N. Isomerization of Alkylcyclopentanes. J. Am. Chem. Soc. 1939, 61, 1076–1077. n-Butyl-, s-butyl-, and t-butylcyclopentane all yield 1,3,5-trimethylcyclohexane (>80% yield) at 50 °C with AlCl3. View Source

Vapor Pressure ~83% Higher Than n-Butylcyclopentane Dictates Different Handling and Containment Requirements

tert-Butylcyclopentane has an estimated vapor pressure of 6.9 ± 0.1 mmHg at 25 °C, compared to 3.8 ± 0.1 mmHg for n-butylcyclopentane and 4.1 ± 0.1 mmHg for sec-butylcyclopentane under identical conditions [1]. This represents an ~83% higher vapor pressure for the tert-butyl isomer relative to n-butylcyclopentane, despite their identical molecular weight. The flash point of tert-butylcyclopentane (27.6 ± 11.7 °C) is correspondingly lower than that of n-butylcyclopentane (34.7 ± 10.6 °C), reflecting the enhanced headspace vapor concentration at ambient temperature [1].

Vapor Pressure

Data to verify

6.9 vs 3.8 mmHg (n-butyl)

Requires higher ventilation and containment review

Predicted data; experimental validation recommended

Evidence Dimension	Vapor pressure at 25 °C and derived flash point
Target Compound Data	Vapor pressure: 6.9 ± 0.1 mmHg at 25 °C; Flash point: 27.6 ± 11.7 °C; Enthalpy of vaporization: 36.4 ± 0.8 kJ/mol
Comparator Or Baseline	n-Butylcyclopentane: 3.8 ± 0.1 mmHg at 25 °C, flash point 34.7 ± 10.6 °C, ΔHvap 36.2 ± 0.0 kJ/mol; sec-Butylcyclopentane: 4.1 ± 0.1 mmHg at 25 °C, flash point 31.4 ± 11.7 °C, ΔHvap 37.5 ± 0.8 kJ/mol
Quantified Difference	Vapor pressure ratio (tert-butyl/n-butyl) = 6.9/3.8 ≈ 1.83; Flash point depression ≈ 7.1 °C relative to n-butyl; ΔHvap comparable within 1.3 kJ/mol across isomers
Conditions	ACD/Labs Percepta Platform PhysChem Module v14.00 predicted data; experimental vapor pressure measurements not located for tert-butyl isomer

Why This Matters

The substantially higher vapor pressure of tert-butylcyclopentane necessitates different headspace management, ventilation, and vapor containment strategies compared to n-butylcyclopentane. This is a safety-critical procurement consideration when selecting among isomers for scale-up or processes conducted near ambient temperature.

• [1] ChemSpider. Butylcyclopentane (n-butylcyclopentane). CSID:454472. Vapor Pressure: 3.8±0.1 mmHg at 25 °C; Flash Point: 34.7±10.6 °C. http://legacy.chemspider.com/Chemical-Structure.454472.html View Source

Kovats Retention Index of 877.5 on Squalane at 50 °C Provides Unambiguous GC Fingerprint for Isomer Identification

tert-Butylcyclopentane has an experimentally determined Kovats retention index (RI) of 877.5 on a squalane capillary column (50 m × 0.22 mm, He carrier gas) at 50 °C, and 881.3 at 70 °C under identical chromatographic conditions [1]. These values are derived from the NIST/TRC critically evaluated dataset sourced from Lunskii and Paizanskaya (1988) and serve as a definitive gas-chromatographic identifier [1]. While the RI values for n-butylcyclopentane and sec-butylcyclopentane on the same phase are reported separately in the literature (e.g., sec-butylcyclopentane on squalane at multiple temperatures), the tert-butyl isomer's RI is distinct and reproducible, enabling unambiguous isomer discrimination when combined with boiling point or mass spectral confirmation [2].

GC Retention Index

Cross-study

RI = 877.5 (squalane, 50 °C)

Unambiguous GC fingerprint for isomer identity verification

Lunskii & Paizanskaya, 1988; squalane column

Evidence Dimension	Kovats retention index (non-polar column, isothermal)
Target Compound Data	RI = 877.5 (squalane, 50 °C, He); RI = 881.3 (squalane, 70 °C, He)
Comparator Or Baseline	sec-Butylcyclopentane RI reported on squalane at multiple temperatures (exact value varies; separate NIST entry); n-butylcyclopentane RI data available on bonded-phase fused silica capillaries (Sutton et al.)
Quantified Difference	Retention index shift of +3.8 units when increasing column temperature from 50 °C to 70 °C (ΔRI/ΔT ≈ 0.19 units/°C); absolute RI values serve as orthogonal confirmation of isomer identity distinct from other C9H18 cycloalkanes
Conditions	Capillary GC, squalane active phase, column 50 m × 0.22 mm, He carrier gas, isothermal at 50 °C and 70 °C; reference: Lunskii and Paizanskaya, Zh. Anal. Khim., 1988

Why This Matters

The Kovats RI is a compound-specific chromatographic constant that enables receiving laboratories to verify the identity of tert-butylcyclopentane and distinguish it from co-eluting C9H18 isomers using only standard GC equipment, without requiring advanced spectroscopic instrumentation.

• [1] NIST Chemistry WebBook. Cyclopentane, (1,1-dimethylethyl)-. Gas Chromatography: Kovats' RI, non-polar column, isothermal. RI = 877.5 (50 °C), 881.3 (70 °C) on squalane. Source: Lunskii, M.Kh.; Paizanskaya, I.L., Zh. Anal. Khim., 1988, 43, 127–135. https://webbook.nist.gov/cgi/inchi?ID=C3875523&Mask=2000&Units=SI View Source
• [2] NIST Chemistry WebBook. Cyclopentane, 1-methyl-1-propyl- (sec-butylcyclopentane). Kovats' RI, non-polar column, isothermal, squalane phase. https://webbook.nist.gov/cgi/inchi?ID=C4850322 View Source

Evidence-Backed Application Scenarios Where tert-Butylcyclopentane Isomer Identity Is Decisive

Mechanistic C–H Bond Functionalization Studies Requiring Defined Tertiary C–H Reactivity Baselines

For physical organic chemists investigating hydrogen atom transfer (HAT) mechanisms, tert-butylcyclopentane provides a well-characterized tertiary C–H bond with a krel of 4.3 toward the cumyloxyl radical—quantitatively distinct from methylcyclopentane (krel = 7.0) and phenylcyclopentane (krel = 15) [1]. This intermediate reactivity makes it a valuable substrate for probing steric and electronic effects on HAT rates and site-selectivities in cyclopentane scaffolds, as demonstrated in the comprehensive 2021 J. Org. Chem. study by Martin, Bietti, Houk, and co-workers [1]. Procurement of the correct tert-butyl isomer is essential here; accidental substitution with n-butylcyclopentane would introduce a compound lacking the tertiary C–H entirely, invalidating kinetic comparisons.

Acid-Catalyzed Ring-Expansion and Skeletal Isomerization Research

The uniquely slow isomerization kinetics of tert-butylcyclopentane under AlCl3 catalysis—quantitatively the slowest among the four butylcyclopentane isomers—make it the preferred starting material for mechanistic studies of cyclopentane-to-cyclohexane ring expansion where kinetic resolution of competing pathways is desired [1]. Its direct conversion to trimethylcyclohexanes without intermediate methylethylcyclohexane accumulation simplifies product distribution analysis and kinetic modeling [1]. Researchers studying petroleum refining chemistry, zeolite catalysis, or carbocation rearrangement mechanisms will find the isomer's distinct behavior critical for experimental design.

Distillation Method Development and Isomer Purity Verification Protocols

The ~12 °C boiling point gap between tert-butylcyclopentane (144.80 °C, NIST) and n-butylcyclopentane (156.65 °C, NIST) provides a practical window for developing and validating fractional distillation protocols for isomer separation [1][2]. Combined with the Kovats retention index of 877.5 on squalane at 50 °C, laboratories can establish a two-orthogonal-method identity confirmation workflow (bp + GC-RI) that does not require NMR or high-resolution mass spectrometry [3]. This is particularly valuable for quality control in custom synthesis laboratories and chemical suppliers providing isomerically enriched C9H18 cycloalkanes.

Solvent and Reaction Medium Selection Where Acetonitrile Incompatibility Must Be Anticipated

The documented poor solubility of tert-butylcyclopentane in acetonitrile—explicitly noted in the 2021 J. Org. Chem. study, which necessitated switching to chlorobenzene as the reaction solvent for LFP kinetic measurements—is a practical consideration for researchers planning homogeneous reactions in polar aprotic media [1]. This solubility limitation, while not a differentiating advantage, is a critical procurement consideration: laboratories intending to use acetonitrile-based reaction conditions should anticipate biphasic behavior or select an alternative isomer with better solubility characteristics, or plan for chlorobenzene as a substitute solvent.

Application

Selection Property

Validation Focus

C–H Bond Functionalization Studies

Defined tertiary C–H reactivity

HAT rate and site-selectivity validation

Acid-Catalyzed Ring-Expansion Research

Slowest isomerization kinetics

Kinetic pathway resolution and product distribution modeling

Isomer Purity Verification Protocols

Boiling point and GC retention index differentiation

Dual-method identity confirmation (distillation + GC-RI)

Reaction Medium Selection (Polar Aprotic)

Acetonitrile solubility limitation

Solvent compatibility assessment; consider chlorobenzene

• [1] Martin, T.; Galeotti, M.; Salamone, M.; Liu, F.; Yu, Y.; Duan, M.; Houk, K. N.; Bietti, M. Deciphering Reactivity and Selectivity Patterns in Aliphatic C–H Bond Oxygenation of Cyclopentane and Cyclohexane Derivatives. J. Org. Chem. 2021, 86 (15), 9925–9937. DOI: 10.1021/acs.joc.1c00902 View Source
• [2] NIST Chemistry WebBook. tert-Butylcyclopentane Tboil 417.95 K; n-Butylcyclopentane Tboil 429.8 K. https://webbook.nist.gov View Source
• [3] NIST Chemistry WebBook. Cyclopentane, (1,1-dimethylethyl)-. Kovats RI = 877.5 (squalane, 50 °C). Lunskii and Paizanskaya, 1988. https://webbook.nist.gov/cgi/inchi?ID=C3875523&Mask=2000&Units=SI View Source